Cas no 189089-22-3 (1-PENTEN-3-OL, 2-(BROMOMETHYL)-4-METHYL-)

• Product Name: 1-PENTEN-3-OL, 2-(BROMOMETHYL)-4-METHYL-
• CAS No: 189089-22-3
• MF: C₇H₁₃BrO
• MW: 193.081521749496
• CID: 3205472
• PubChem ID: 10511973
• Update Time: 2025-10-22

1-PENTEN-3-OL, 2-(BROMOMETHYL)-4-METHYL- Chemical and Physical Properties

Names and Identifiers

• 1-PENTEN-3-OL, 2-(BROMOMETHYL)-4-METHYL-
• 2-(Bromomethyl)-4-methylpent-1-en-3-ol
• 189089-22-3
• EN300-718711

• Inchi： 1S/C7H13BrO/c1-5(2)7(9)6(3)4-8/h5,7,9H,3-4H2,1-2H3
• InChI Key： HDPWJPWKTKFFMJ-UHFFFAOYSA-N
• SMILES： C=C(CBr)C(O)C(C)C

Computed Properties

• Exact Mass: 192.01498Da
• Monoisotopic Mass: 192.01498Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-PENTEN-3-OL, 2-(BROMOMETHYL)-4-METHYL-

Introduction to 1-PENTEN-3-OL, 2-(BROMOMETHYL)-4-METHYL (CAS No. 189089-22-3)

1-PENTEN-3-OL, 2-(BROMOMETHYL)-4-METHYL (CAS No. 189089-22-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural properties and potential applications. This compound, featuring a pentenol backbone with bromomethyl and methyl substituents, presents a versatile platform for the development of novel bioactive molecules. The presence of both reactive and stable functional groups makes it an intriguing candidate for further exploration in drug discovery and material science.

The molecular structure of 1-PENTEN-3-OL, 2-(BROMOMETHYL)-4-METHYL consists of a five-carbon chain with an alcohol group at the third carbon, a bromomethyl group at the second carbon, and a methyl group at the fourth carbon. This arrangement confers distinct chemical reactivity, enabling various synthetic transformations that can be exploited to create more complex molecules. The compound's ability to undergo nucleophilic substitution reactions at the bromomethyl site makes it particularly valuable for constructing heterocyclic scaffolds, which are prevalent in many pharmaceuticals.

In recent years, there has been growing interest in leveraging such versatile intermediates for the synthesis of bioactive compounds. For instance, researchers have explored the use of 1-PENTEN-3-OL, 2-(BROMOMETHYL)-4-METHYL as a precursor in the development of novel antimicrobial agents. The bromomethyl functionality allows for facile introduction of nitrogen-containing heterocycles, which are known to exhibit potent biological activity. Preliminary studies have demonstrated its utility in generating substituted pyrroles and imidazoles, which are classes of compounds with demonstrated efficacy against various pathogens.

The pharmaceutical industry has long been seeking innovative strategies to overcome resistance mechanisms associated with existing drugs. The structural features of 1-PENTEN-3-OL, 2-(BROMOMETHYL)-4-METHYL make it an attractive building block for designing molecules with enhanced binding affinity and selectivity. By modifying the substituents on the pentenol backbone, researchers can fine-tune the pharmacokinetic properties of derived compounds, potentially leading to improved therapeutic outcomes.

Moreover, the compound's reactivity also extends to polymer chemistry. The alcohol and bromomethyl groups provide opportunities for cross-linking and polymerization reactions, making it a candidate for developing novel polymeric materials with tailored properties. These materials could find applications in drug delivery systems, where controlled release profiles are critical for optimizing therapeutic efficacy.

Recent advances in computational chemistry have further enhanced the utility of 1-PENTEN-3-OL, 2-(BROMOMETHYL)-4-METHYL as a synthetic intermediate. Molecular modeling studies have revealed that this compound can adopt multiple conformations depending on the reaction conditions, providing insights into its reactivity and stability. Such computational insights are invaluable for guiding experimental design and optimizing synthetic pathways.

The potential applications of 1-PENTEN-3-OL, 2-(BROMOMETHYL)-4-METHYL are not limited to pharmaceuticals; it also holds promise in agrochemical research. The ability to introduce diverse functional groups into its structure allows for the creation of novel pesticides and herbicides with improved environmental profiles. As sustainability becomes an increasingly critical consideration in chemical synthesis, compounds like this one that offer multiple synthetic avenues are particularly valuable.

In conclusion,1-PENTEN-3-OL, 2-(BROMOMETHYL)-4-METHYL (CAS No. 189089-22-3) represents a compelling compound with broad utility across multiple scientific disciplines. Its unique structural features and reactivity make it an excellent candidate for further research and development in pharmaceuticals, materials science, and agrochemicals. As our understanding of its properties continues to grow, so too will its potential applications in advancing scientific innovation.